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This basic profile is essential for establishing proper handling procedures.

Property Specification

CAS Number 52026-48-9 [1] [2]

Molecular Formula C₁₂H₂₄O₈ [1] [2]

Molecular Weight 296.31 g/mol [1] [2]

Recommended
Storage

Store as a powder at -20°C for long-term (up to 3 years). For solutions, store at

-80°C for 1 year. Always keep in a dry environment and avoid sunlight [3] [4].

Purity ≥95% [1]

Troubleshooting Guide: Common Issues & Solutions

Here are solutions to frequent problems encountered when working with PEG linkers.
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Problem Possible Causes Recommended Solutions

Low Conjugation
Efficiency

Improper pH; linker
degradation; insufficient

activation.

Ensure carboxyl group is properly activated (e.g.,
with NHS/EDC). Confirm reaction pH is optimal for

target group. Use fresh, high-purity linker [5].

Linker
Degradation /
Loss of Function

Hydrolysis; oxidation;

exposure to high
temperatures or moisture.

Strictly adhere to storage conditions. Bring to room

temperature in a desiccator. Use anhydrous
solvents for reactions. Aliquot to avoid freeze-thaw

cycles [3] [4].

Poor Solubility Solvent incompatibility;

aggregation.

PEG is highly hydrophilic. Use PBS buffer or

DMSO as a cosolvent. Gentle warming and
sonication can help dissolve [5] [6].

Abnormal
HPLC/UPLC
Spectra

Sample degradation;
impurities.

Analyze a fresh sample immediately after
preparation. Compare with a reference standard

from a reliable supplier [1].

Experimental Protocol: Handling & Conjugation
Workflow

This general workflow outlines key steps for using HO-PEG5-CH2COOH in conjugation reactions, such as

in the synthesis of PROTACs [3] [4].
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Start: Retrieve HO-PEG5-CH2COOH

Thaw carefully at room temperature
in a desiccator

Prepare anhydrous solution
in appropriate solvent (e.g., DMSO)

Activate carboxyl group
(e.g., with NHS/EDC)

Conjugate with target molecule
(e.g., protein, ligand)

Purify conjugate
(e.g., dialysis, filtration)

Analyze product
(HPLC, MS)

Store final product at -80°C

Click to download full resolution via product page

Key Considerations for the Protocol:

Thawing: Always allow the frozen linker to equilibrate to room temperature in a sealed container
within a desiccator. This prevents condensation and moisture absorption, which can lead to hydrolysis

[3].
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Activation: The carboxylic acid (COOH) group typically requires activation before it can form an

amide bond with an amine group on your target molecule. Common activating agents include N-
Hydroxysuccinimide (NHS) combined with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC).
Purity Check: Always verify the integrity and purity of the linker via analytical methods (e.g., HPLC,

NMR) after thawing and before use in a critical reaction.

FAQ on HO-PEG5-CH2COOH

Q1: What is the primary application of HO-PEG5-CH2COOH in drug development? It is primarily

used as a PEG-based linker in the synthesis of complex molecules like PROTACs (Proteolysis Targeting

Chimeras). It connects two ligands, helping to form a molecule that can recruit cellular machinery to degrade

specific target proteins [3] [4].

Q2: How does the PEG chain improve the properties of a final conjugate? Attaching PEG chains, a

process known as PEGylation, can significantly enhance the pharmacokinetic properties of therapeutic

proteins and peptides. This includes increasing their solubility, reducing immunogenicity, and most

notably, prolonging their circulation half-life by slowing down renal clearance [5] [6] [7].

Q3: What are the critical parameters to optimize in a conjugation reaction using this linker? The

success of the conjugation depends on several factors [5] [7]:

PEG Architecture: The length and structure of the PEG chain (5 units in this case) affect flexibility
and shielding.

Conjugation Site: Target specific amino acids (e.g., lysine) to control the binding site and preserve
protein activity.

Reaction Conditions: Precisely control pH, temperature, and molar ratios to maximize yield and
minimize side reactions.

Q4: Why is strict cold chain storage so important for this linker? HO-PEG5-CH2COOH is a chemical

entity, not a stable biological. However, it is susceptible to hydrolysis and oxidation over time. Storage at

-20°C in a dry environment dramatically slows these chemical degradation processes, preserving the

reactivity of the terminal carboxylic acid group for experiments [3] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s3616583?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/product/OH-PEG5-CH2COOH.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB93340562.htm
https://www.targetmol.com/compound/ho-peg-ch2cooh%20%28mw%205000%29
https://www.targetmol.com/compound/ho-peg6-ch2cooh
https://pmc.ncbi.nlm.nih.gov/articles/PMC11552514/
https://www.novoprolabs.com/support/articles/improving-enzymatic-and-chemical-stability-of-peptides-by-chemical-modifications-202102261579.html
https://checkrare.com/optimizing-therapeutic-proteins-through-pegylation/
https://www.smolecule.com/products/b3616583#ho-peg5-ch2cooh-avoiding-degradation
https://www.smolecule.com/products/b3616583#ho-peg5-ch2cooh-avoiding-degradation
https://www.smolecule.com/products/b3616583#ho-peg5-ch2cooh-avoiding-degradation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3616583?utm_src=pdf-bulk
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

